Dromostanolone tetrahydropyranyl ether
Overview
Description
2alpha-Methyl-17beta-[(tetrahydro-2H-pyran-2-yl)oxy]-5alpha-androstan-3-one is a 3-oxo-5alpha-steroid.
Scientific Research Applications
Chemical Modification and Synthetic Applications
Dromostanolone tetrahydropyranyl ether has been studied for its chemical modification and synthetic applications. Research has shown that tetrahydropyranyl ethers can be converted into various other chemical forms such as benzyl and α-methoxyethoxymethyl ethers, benzoates, tosylates, and aldehydes. This conversion is facilitated by treatment with thiostannanes in the presence of BF3·OEt2, followed by exposure to electrophiles or PCC (Sato, Tada, Otera, & Nozaki, 1989).
Development of Potent Orally-Active Anabolic Steroids
In a separate line of research, labile 17β-tetrahydropyranyl ethers of various 19-norandrostane and androstane derivatives have been prepared. These ethers exhibited significantly enhanced anabolic-androgenic activity when administered orally, compared to the free compounds. For example, the 2'-tetrahydropyranyl ether of 2α-methyl-5α-dihydrotestosterone showed high activity in various tests, surpassing the activity of standard compounds like methyltestosterone (Cross, Harrison, Crabbé, Kincl, & Dorfman, 1964).
Catalytic Applications in Chemical Reactions
Dromostanolone tetrahydropyranyl ether has also been utilized in catalytic applications. Research indicates its use in the microwave-assisted preparation of dialkylimidazolium tetrachloroaluminates and as a catalyst in the solvent-free tetrahydropyranylation of alcohols and phenols. The catalyst's recyclability and eco-friendly nature have been highlighted, making it a valuable tool in green chemistry (Namboodiri & Varma, 2002).
properties
CAS RN |
983-56-2 |
|---|---|
Product Name |
Dromostanolone tetrahydropyranyl ether |
Molecular Formula |
C25H40O3 |
Molecular Weight |
388.6 g/mol |
IUPAC Name |
(2R,5S,8R,9S,10S,13S,14S,17S)-2,10,13-trimethyl-17-(oxan-2-yloxy)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one |
InChI |
InChI=1S/C25H40O3/c1-16-15-25(3)17(14-21(16)26)7-8-18-19-9-10-22(24(19,2)12-11-20(18)25)28-23-6-4-5-13-27-23/h16-20,22-23H,4-15H2,1-3H3/t16-,17+,18+,19+,20+,22+,23?,24+,25+/m1/s1 |
InChI Key |
NKYKRIBPUJYTRX-SCDCJRKHSA-N |
Isomeric SMILES |
C[C@@H]1C[C@]2([C@@H](CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@H]4OC5CCCCO5)C)CC1=O)C |
SMILES |
CC1CC2(C(CCC3C2CCC4(C3CCC4OC5CCCCO5)C)CC1=O)C |
Canonical SMILES |
CC1CC2(C(CCC3C2CCC4(C3CCC4OC5CCCCO5)C)CC1=O)C |
Other CAS RN |
983-56-2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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